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Compound of Interest |

Compound Name: Tris(2,6-dichlorophenyl) phosphate
CAS No.: 75431-49-1
Cat. No.: B1622627

Get Quote

The carcinogenic potential of TAPs is not uniform; it is heavily dependent on their specific
molecular structures and hepatic metabolism. Understanding the Mode of Action (MOA) is
critical for drug development professionals and toxicologists, as it dictates whether a linear or
threshold-based risk assessment model is applied.

Genotoxic Pathways (TCEP and TDCPP)

TCEP and TDCPP undergo extensive metabolism via hepatic Cytochrome P450 (CYP450)
enzymes. TDCPP, for instance, is metabolized into reactive intermediates such as 1,3-dichloro-
2-propanol (1,3-DCP) and epichlorohydrin, which are known DNA-reactive mutagens[1]. These
electrophilic metabolites form covalent adducts with nucleic acids, leading to direct DNA
damage, impaired DNA repair mechanisms, and subsequent mutagenesis[2].

Non-Genotoxic | Threshold Pathways (TCPP)

In contrast, TCPP lacks direct genotoxicity. Recent 2-year bioassays conducted by the National
Toxicology Program (NTP) suggest that TCPP operates via a non-linear or threshold-based
MOA[3]. The absence of DNA reactivity indicates that TCPP likely drives carcinogenesis
through secondary mechanisms:
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» Chronic Cytotoxicity and Regenerative Proliferation: Prolonged exposure induces oxidative
stress and cellular damage in the liver and kidneys, forcing continuous cellular regeneration
that increases the likelihood of spontaneous mutations.

o Endocrine Disruption: TAPs can interfere with hormone receptor signaling, which is
particularly relevant to the dose-dependent increase in uterine adenomas observed in female
rats exposed to TCPP[4].
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Mechanistic pathways of TAP-induced carcinogenesis differentiating genotoxic and non-
genotoxic MOAs.

Standardized In Vivo Carcinogenicity Bioassay
Protocols

To establish definitive carcinogenic potential, regulatory bodies rely on the 2-Year Rodent
Carcinogenicity Bioassay. The protocol described below is a self-validating system modeled
after the NTP's rigorous standards used for TCEP and TCPP[4][5].

Rationale for Experimental Choices

e Animal Models: B6C3F1 mice and Harlan Sprague-Dawley (or F344) rats are selected
because their historical control data for spontaneous tumor incidence is exhaustively
documented. This baseline is essential for achieving statistical power when evaluating weak-
to-moderate carcinogens.

o Sample Size (n=50/sex/dose): This specific cohort size is mathematically powered to detect
a 10% increase in tumor incidence over the background rate.

Step-by-Step Methodology

e Dose Range Finding (Subchronic 90-Day Study):

o Administer the TAP via feed or oral gavage to identify the Maximum Tolerated Dose
(MTD). The MTD is defined as the highest dose that elicits signs of toxicity without altering
the animal's normal lifespan (typically a 10% depression in body weight gain).

o Cohort Allocation & Dosing (Chronic 2-Year Study):

o Randomize animals into four groups: Control, Low Dose (1/4 MTD), Mid Dose (1/2 MTD),
and High Dose (MTD).

o For TCPP, dietary concentrations up to 10,000-20,000 ppm were utilized[6].

« In-Life Monitoring:
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o Conduct daily clinical observations and weekly body weight/feed consumption
measurements.

o Self-Validation Check: Monitor survival curves. If survival in the High Dose group drops
below 50% before week 90 due to non-neoplastic toxicity, the dose exceeds the true MTD,
potentially confounding tumor data.

o Terminal Necropsy & Histopathology:
o At 104 weeks, euthanize surviving animals. Perform comprehensive gross necropsy.

o Fix tissues in 10% neutral buffered formalin. Embed in paraffin, section at 5 um, and stain
with Hematoxylin and Eosin (H&E).

o Self-Validation Check: Histopathological evaluations must be blinded. A pathology working
group (PWG) must peer-review target lesions to ensure diagnostic consensus.

e Benchmark Dose (BMD) Modeling:

o Instead of relying on the traditional No-Observed-Adverse-Effect-Level (NOAEL), apply
EPA BMDS or EU PROAST software to the tumor incidence data[3]. BMD modeling
utilizes the entire dose-response curve to calculate the BMDL (Benchmark Dose Lower
Limit), providing a more scientifically robust point of departure for human risk
extrapolation.
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Standard 2-year rodent carcinogenicity bioassay workflow and data modeling.
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Quantitative Data & Tumor Incidence Profiles

The carcinogenic profiles of TAPs exhibit distinct tissue tropisms. The table below synthesizes

the primary neoplastic findings from pivotal chronic bioassays.

Primary Neoplastic

Regulatory | NTP

Chemical Animal Model L )
Findings Evidence Level
Renal tubule
adenomas ]
) Clear evidence of
F344 Rats, B6C3F1 (Rats/Mice); ] o
TCEP ) carcinogenicity (NTP
Mice Hepatocellular
_ TR 391)[5]
adenomas (Mice);
Leukemia (Mice)[7][8]
Hepatocellular
adenomas/carcinoma o ]
Sufficient evidence of
s; Renal tubule ] o
TDCPP Sprague-Dawley Rats ) carcinogenicity
adenomas; Testicular
: ” (OEHHA)[1]
interstitial cell
tumors[1]
Hepatocellular
adenomas/carcinoma Some evidence (Rats,
Harlan Sprague- )
s (Male rats, Male Mice); Clear
TCPP Dawley Rats, B6C3F1

Mice

Male/Female mice);
Uterine adenomas
(Female rats)[4][9]

evidence (Female
Mice) (NTP TR 602)[4]

Data Interpretation and Risk Implications

The systemic toxicity and tumor profiles of TAPs highlight a significant vulnerability in the

hepatic and renal systems. For TCEP, the induction of renal tubule adenomas at doses as low

as 44 mg/kg/day in NTP chronic gavage studies resulted in the derivation of a cancer slope

factor of 0.02/mg-kg-day[7]. Conversely, the recent NTP evaluation of TCPP demonstrated that

while significant increases in tumor incidences occur at high concentrations (10,000-20,000

ppm), no significant increases were reported at the lowest exposures, reinforcing the

hypothesis of a non-linear, threshold-dependent MOA for this specific isomer][6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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